Cas no 518357-45-4 (Benzenemethanamine, 4-chloro-2-fluoro-6-methyl-)

• Product Name: Benzenemethanamine, 4-chloro-2-fluoro-6-methyl-
• CAS No: 518357-45-4
• MF: C₈H₉ClFN
• MW: 173.615164518356
• CID: 1574901
• PubChem ID: 20784834
• Update Time: 2025-04-21

Benzenemethanamine, 4-chloro-2-fluoro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-chloro-2-fluoro-6-methyl-
• 518357-45-4
• 4-Chloro-2-fluoro-6-methylbenzylamine
• SCHEMBL5952499

• Inchi： 1S/C8H9ClFN/c1-5-2-6(9)3-8(10)7(5)4-11/h2-3H,4,11H2,1H3
• InChI Key： JRJUULPFOJZUAJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(CN)=C(C)C=1)F

Computed Properties

• Exact Mass: 173.04087
• Monoisotopic Mass: 173.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines